Cas no 1269824-46-5 (methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate
• CAS No: 1269824-46-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD20727403
• CID: 1103820
• PubChem ID: 67056827
• Update Time: 2025-06-14

methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-5-amino-1H-Pyrrole-2-carboxylic acid methyl ester
• methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate
• methyl4-acetyl-5-amino-1H-pyrrole-2-carboxylate
• MFCD20727403
• SCHEMBL1504430
• 1269824-46-5
• AS-43856
• AKOS023809101
• CS-0199300
• SY140283
• EN300-107210
• GOYQEWBTMKRFJS-UHFFFAOYSA-N
• DB-386536

• MDL： MFCD20727403
• Inchi： 1S/C8H10N2O3/c1-4(11)5-3-6(8(12)13-2)10-7(5)9/h3,10H,9H2,1-2H3
• InChI Key： GOYQEWBTMKRFJS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(C)=O)=C(N)N1)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.2Ų

Additional information on methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-Acetyl-5-Amino-1H-Pyrrole-2-Carboxylate (CAS No. 1269824-46-5)

Methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate (CAS No. 1269824-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique pyrrole-based structure. The compound features a methyl ester group, an acetyl substituent, and an amino functionality, making it a versatile intermediate for synthesizing heterocyclic derivatives. Its molecular formula, C₈H₁₀N₂O₃, reflects its moderate complexity, which is ideal for drug discovery applications.

In recent years, the demand for pyrrole derivatives like methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate has surged, driven by their role in developing antimicrobial agents and anticancer compounds. Researchers are particularly interested in its potential to inhibit enzyme activity or modulate cell signaling pathways. This aligns with the growing trend of targeting small-molecule therapeutics in precision medicine, a hot topic in biomedical research.

The synthesis of CAS No. 1269824-46-5 typically involves multi-step reactions, including condensation and esterification processes. Its carboxylate group enhances solubility, while the acetyl-amino combination offers reactivity for further functionalization. These properties make it a valuable building block for medicinal chemistry projects, especially in designing kinase inhibitors or GPCR modulators—areas frequently searched in AI-driven drug discovery platforms.

From an industrial perspective, methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production to reduce waste or energy consumption resonates with the global push for eco-friendly manufacturing. Additionally, its stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for high-throughput screening.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, which are critical for verifying purity—a top concern for buyers searching for high-purity intermediates. Its chromatographic behavior and spectral data are well-documented, aiding reproducibility in research.

In summary, methyl 4-acetyl-5-amino-1H-pyrrole-2-carboxylate (CAS No. 1269824-46-5) exemplifies the intersection of structural diversity and bioactivity potential. As interest grows in fragment-based drug design and combinatorial chemistry, this compound is poised to remain a key player in innovative therapeutic development.